2-[(6-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)methyl]-5-nitro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C17H8ClN3O6
• Molecular Weight: 385.7 g/mol
• IUPAC Name: 2-[(6-chloro-4-oxo-3,1-benzoxazin-2-yl)methyl]-5-nitroisoindole-1,3-dione
• InChI: InChI=1S/C17H8ClN3O6/c18-8-1-4-13-12(5-8)17(24)27-14(19-13)7-20-15(22)10-3-2-9(21(25)26)6-11(10)16(20)23/h1-6H,7H2
• InChI Key: WCFBVGRLBMNOAQ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)N(C2=O)CC3=NC4=C(C=C(C=C4)Cl)C(=O)O3

Description

2-[(6-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)methyl]-5-nitro-1H-isoindole-1,3(2H)-dione, commonly known as CIID, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. CIID belongs to the family of isoindole-1,3(2H)-dione derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of CIID is not fully understood. However, it has been suggested that CIID exerts its biological activity through the inhibition of various enzymes and signaling pathways. For example, CIID has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, CIID has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
CIID has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that CIID can induce apoptosis, or programmed cell death, in cancer cells. In addition, CIID has been shown to inhibit the proliferation and migration of cancer cells. Furthermore, CIID has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIID is its broad range of biological activities. This makes it a promising candidate for the development of novel drugs for the treatment of various diseases. In addition, CIID has been shown to have low toxicity, making it a relatively safe compound to work with in the laboratory.
However, there are also some limitations associated with the use of CIID in lab experiments. For example, the synthesis of CIID can be challenging and time-consuming, which may limit its availability for research purposes. In addition, the exact mechanism of action of CIID is not fully understood, which makes it difficult to design experiments to elucidate its biological activity.

Future Directions

Despite the challenges associated with the use of CIID in lab experiments, there are still many future directions for research in this area. One potential avenue of research is the development of novel derivatives of CIID with improved biological activity and selectivity. In addition, further studies are needed to elucidate the exact mechanism of action of CIID and to identify the specific enzymes and signaling pathways that it targets. Finally, clinical trials are needed to assess the safety and efficacy of CIID as a potential therapeutic agent for the treatment of various diseases.
Conclusion
In conclusion, CIID is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. The synthesis of CIID involves the reaction of 6-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)methylamine with 5-nitroisatoic anhydride in the presence of a suitable catalyst. The exact mechanism of action of CIID is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. CIID has many advantages as a potential therapeutic agent, including its broad range of biological activities and low toxicity. However, further research is needed to elucidate its mechanism of action and to assess its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of CIID involves the reaction of 6-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)methylamine with 5-nitroisatoic anhydride in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, ultimately resulting in the formation of CIID. The purity of the final product can be improved through recrystallization or column chromatography.

Scientific Research Applications

CIID has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. CIID has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have antiviral activity against herpes simplex virus type 1 and type 2, as well as antibacterial activity against Staphylococcus aureus and Escherichia coli.